Pregnan-3-one, (5alpha)-

• CAS RN: 14778-11-1
• Molecular Formula: C21H34O
• Molecular Weight: 302.5 g/mol
• IUPAC Name: (5S,8S,9S,10S,13R,14S,17S)-17-ethyl-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C21H34O/c1-4-14-6-8-18-17-7-5-15-13-16(22)9-11-21(15,3)19(17)10-12-20(14,18)2/h14-15,17-19H,4-13H2,1-3H3/t14-,15-,17-,18-,19-,20+,21-/m0/s1
• InChI Key: JMAPHBFIBIHSIT-PMJYHDSJSA-N
• Isomeric SMILES: CC[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CCC(=O)C4)C)C
• SMILES: CCC1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C
• synonyms: 5α-Pregnan-3-one

Description

Pregnan-3-one, (5alpha)-, also known as allopregnanolone, is a neurosteroid that is synthesized in the brain and peripheral tissues. It is a potent positive allosteric modulator of the GABA-A receptor, which is the main inhibitory neurotransmitter in the brain. This steroid has been found to have a variety of physiological and biochemical effects, and its potential as a therapeutic agent has been investigated in several scientific studies.

Mechanism Of Action

Allopregnanolone acts as a positive allosteric modulator of the GABA-A receptor, which enhances the inhibitory effect of GABA on neuronal activity. This results in a decrease in neuronal excitability and an overall calming effect on the brain. Allopregnanolone also has effects on other neurotransmitter systems, such as the dopamine and serotonin systems, which may contribute to its therapeutic effects.

Biochemical And Physiological Effects

Allopregnanolone has been shown to have a variety of biochemical and physiological effects. It has been found to increase the activity of the GABA-A receptor, enhance the release of dopamine and serotonin, and reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis. It has also been shown to have anti-inflammatory effects and to promote neurogenesis in the brain.

Advantages And Limitations For Lab Experiments

One advantage of using Pregnan-3-one, (5alpha)-lone in lab experiments is its ability to modulate the GABA-A receptor, which is a key target for many drugs used to treat neuropsychiatric disorders. However, one limitation is that Pregnan-3-one, (5alpha)-lone is rapidly metabolized in the body, which can make it difficult to achieve consistent levels in experiments.

Future Directions

There are several potential future directions for research on Pregnan-3-one, (5alpha)-lone. One area of interest is the development of novel drugs that target the GABA-A receptor and other neurotransmitter systems that are modulated by Pregnan-3-one, (5alpha)-lone. Another area of research is the investigation of Pregnan-3-one, (5alpha)-lone's potential in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to understand the mechanisms underlying Pregnan-3-one, (5alpha)-lone's anti-inflammatory and neurogenic effects, which could lead to the development of new treatments for a range of conditions.

Synthesis Methods

Allopregnanolone is synthesized from progesterone, which is a steroid hormone produced in the ovaries and adrenal glands. The conversion of progesterone to Pregnan-3-one, (5alpha)-lone is catalyzed by the enzyme 5α-reductase, which is present in various tissues including the brain, liver, and skin.

Scientific Research Applications

Allopregnanolone has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and analgesic effects, and has been investigated for the treatment of various neuropsychiatric disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been studied for its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.